(5E)-5-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylidene]-3-phenylimidazolidine-2,4-dione

• Molecular Formula: C21H18N4O2
• Molecular Weight: 358.4 g/mol
• IUPAC Name: (5E)-5-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylidene]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C21H18N4O2/c1-14-11-16(15(2)24(14)18-9-6-10-22-13-18)12-19-20(26)25(21(27)23-19)17-7-4-3-5-8-17/h3-13H,1-2H3,(H,23,27)/b19-12+
• InChI Key: VZMIMONWQGIZIP-XDHOZWIPSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CN=CC=C2)C)/C=C/3\C(=O)N(C(=O)N3)C4=CC=CC=C4
• SMILES: CC1=CC(=C(N1C2=CN=CC=C2)C)C=C3C(=O)N(C(=O)N3)C4=CC=CC=C4

Description

5-[[2,5-dimethyl-1-(3-pyridinyl)-3-pyrrolyl]methylidene]-3-phenylimidazolidine-2,4-dione is an imidazolidine-2,4-dione.

Scientific Research Applications

Synthesis and Structural Characterization

• The research demonstrates innovative methods for synthesizing various heterocyclic compounds, including pyridines and purines containing 2,4-thiazolidinedione derivatives, showcasing their potential in medicinal chemistry for drug design and development (Bok Young Kim et al., 2004). Additionally, the synthesis of pyrazol-1′-ylpyrazolo[1,5-a]pyrimidines through multinuclear NMR spectroscopy highlights the structural intricacies and the importance of precise synthetic pathways in creating compounds with potential therapeutic applications (R. Aggarwal et al., 2009).

Catalysis and Green Chemistry

• A water-mediated, catalyst-free protocol for synthesizing functionalized pyrimidine derivatives emphasizes the shift towards more sustainable and environmentally friendly chemical processes. This approach not only reduces the reliance on toxic solvents and catalysts but also improves the yield and efficiency of the synthesis process, underlining the importance of green chemistry principles in modern research (G. Brahmachari et al., 2020).

Biological Applications

• Substituted pyridines and purines containing 2,4-thiazolidinedione have been evaluated for their biological activities, including effects on triglyceride accumulation and hypoglycemic and hypolipidemic activity. Such studies are crucial in the discovery and development of new therapeutic agents for treating metabolic disorders (Bok Young Kim et al., 2004).

Antimicrobial Activity

• The exploration of novel synthetic pathways and the antimicrobial evaluation of derivatives highlight the ongoing search for new antimicrobial agents. This is particularly relevant in the context of increasing antibiotic resistance, underscoring the need for continuous innovation in the development of antibiotics (S. Vlasov et al., 2022).